Cas no 937636-38-9 (5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole)

5-(2-Fluorophenyl)-1-(triphenylmethyl)-1H-tetrazole is a fluorinated tetrazole derivative with a triphenylmethyl (trityl) protecting group, enhancing its stability and utility in synthetic chemistry. The 2-fluorophenyl substituent introduces electronic modulation, making it valuable for applications in medicinal chemistry and material science. The trityl group provides steric protection, improving selectivity in nucleophilic and electrophilic reactions. This compound is particularly useful in peptide synthesis, click chemistry, and as a precursor for further functionalization. Its structural features enable controlled reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The product is characterized by high purity and consistent performance in demanding synthetic environments.

5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole structure

937636-38-9 structure

Product Name:5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole

CAS No:937636-38-9

MF:C₂₆H₁₉FN₄

MW:406.454268693924

CID:1003308

PubChem ID:16640999

Update Time:2025-08-05

5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

- 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole
- N-Trityl-5-(2-fluorophenyl)-1H-tetrazole
- 5-(2-fluorophenyl)-1-trityltetrazole
- AKOS005067559
- FT-0675684
- 937636-38-9
- DTXSID80586357
- Inchi： 1S/C26H19FN4/c27-24-19-11-10-18-23(24)25-28-29-30-31(25)26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19H
- InChI Key： KXEPTKQNAIEYSK-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 406.15900
Monoisotopic Mass: 406.15937479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 508
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.1
Topological Polar Surface Area: 43.6Å²

Experimental Properties

PSA: 43.60000
LogP: 5.31940

5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-391330-100mg	N-Trityl-5-(2-fluorophenyl)-1H-tetrazole,	937636-38-9		100mg	￥2708.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-391330-100 mg	N-Trityl-5-(2-fluorophenyl)-1H-tetrazole,	937636-38-9		100MG	￥2,708.00	2023-07-10

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Additional information on 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole

Comprehensive Overview of 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole (CAS No. 937636-38-9)

The compound 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole (CAS No. 937636-38-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a fluorophenyl group and a triphenylmethyl (trityl) moiety, makes it a valuable intermediate in the synthesis of advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and polymer chemistry due to its stability and reactivity under various conditions.

One of the key reasons for the growing interest in 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole is its role in click chemistry reactions. The tetrazole ring, a nitrogen-rich heterocycle, is widely used in bioconjugation and ligand design, making this compound a critical building block for developing targeted therapies and diagnostic tools. Recent studies have explored its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in cancer treatment.

In addition to its pharmaceutical applications, CAS No. 937636-38-9 is also investigated for its potential in organic electronics. The triphenylmethyl group contributes to enhanced thermal stability, which is crucial for designing OLED materials and semiconductors. This aligns with the current trend toward sustainable and high-performance materials in the tech industry.

From a synthetic chemistry perspective, the fluorophenyl-tetrazole scaffold offers versatility in cross-coupling reactions and photocatalysis. Researchers frequently search for optimized protocols to incorporate this moiety into complex molecules, reflecting the demand for efficient and scalable synthetic routes. The compound’s compatibility with green chemistry principles, such as reduced solvent use and lower energy consumption, further enhances its appeal.

Safety and handling of 5-(2-Fluorophenyl)-1-(triphenylMethyl)-1H-tetrazole are also topics of interest. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with broader industry concerns about chemical storage best practices and lab safety.

In summary, CAS No. 937636-38-9 represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and sustainable synthesis. Its relevance to trending topics like targeted drug delivery and advanced materials ensures its continued prominence in scientific literature and industrial research.